(7R,8R)-Agi-B4
Overview
Description
(7R,8R)-AGI-B4 is a member of the class of xanthones that is methyl (1S)-2,9-dihydro-1H-xanthene-1-carboxylate substituted by hydroxy groups at positions 2 and 8, a hydroxymethyl group at position 6 and an oxo group at position 9. It has been isolated from the sea fan derived fungus Aspergillus sydowii. It has a role as an Aspergillus metabolite and an antioxidant. It is a member of xanthones, a member of phenols, an aromatic primary alcohol, a methyl ester and a secondary alcohol.
Scientific Research Applications
Ice Nucleation and Cloud Seeding
(Marcolli, Nagare, Welti, & Lohmann, 2016) discuss the ice nucleation efficiency of AgI, particularly its relevance in atmospheric science for glaciogenic cloud seeding. The study provides insights into how AgI particles influence ice nucleation, especially when positioned on the surface of droplets or exposed to relative humidity.
Semiconductor Properties Under Pressure
(Amrani, Ahmed, Hassan, & Reshak, 2008) explore the structural, electronic, and optical properties of AgI under pressure. The paper focuses on the behavior of AgI in various structural forms like B1, B2, B3, and B4 under different pressure conditions, elucidating its semiconductor properties.
Nanoparticle Synthesis and Characterization
(Liu, Wang, Li, & Tai, 2012) research the characterization of AgI nanoparticles synthesized in a spinning disk reactor. The study investigates the effects of operational variables on particle size and yield, emphasizing the transformation of AgI nanoparticles.
Ion Dynamics in Vitreous Electrolytes
(Chiodelli, Magistris, Villa, & Bjorkstam, 1982) study the structure and ion dynamics in AgI-based vitreous electrolytes, focusing on their conductivity and physical properties, and how these are influenced by the content of silver iodine.
Photocatalytic Applications
(Xu et al., 2019) investigate a novel plasmonic photocatalyst Ag-AgI/Bi3O4Cl, highlighting its application in the degradation of organic pollutants. The study delves into the mechanisms by which Ag-AgI/Bi3O4Cl enhances photocatalytic activity.
properties
Product Name |
(7R,8R)-Agi-B4 |
|---|---|
Molecular Formula |
C16H14O7 |
Molecular Weight |
318.28 g/mol |
IUPAC Name |
methyl (1R,2R)-2,8-dihydroxy-6-(hydroxymethyl)-9-oxo-1,2-dihydroxanthene-1-carboxylate |
InChI |
InChI=1S/C16H14O7/c1-22-16(21)13-8(18)2-3-10-14(13)15(20)12-9(19)4-7(6-17)5-11(12)23-10/h2-5,8,13,17-19H,6H2,1H3/t8-,13+/m1/s1 |
InChI Key |
MPAKYMOQGZITTQ-OQPBUACISA-N |
Isomeric SMILES |
COC(=O)[C@H]1[C@@H](C=CC2=C1C(=O)C3=C(C=C(C=C3O2)CO)O)O |
SMILES |
COC(=O)C1C(C=CC2=C1C(=O)C3=C(C=C(C=C3O2)CO)O)O |
Canonical SMILES |
COC(=O)C1C(C=CC2=C1C(=O)C3=C(C=C(C=C3O2)CO)O)O |
synonyms |
AGI B4 AGI-B4 AGIB4 cpd |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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